Cas no 2172033-63-3 (1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine)

1-Ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine is a nitro-substituted benzotriazole derivative with potential applications in pharmaceutical and agrochemical research. Its structure features a benzotriazole core functionalized with an ethyl group at the 1-position and a nitro group at the 6-position, alongside an amine group at the 4-position. This compound may serve as a versatile intermediate in heterocyclic synthesis due to its reactive sites, enabling further derivatization. The nitro group enhances electrophilic reactivity, while the amine group offers nucleophilic potential, making it useful for constructing complex molecular frameworks. Its stability under standard conditions and compatibility with common synthetic methodologies further contribute to its utility in organic and medicinal chemistry applications.
1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine structure
2172033-63-3 structure
Product Name:1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine
CAS No:2172033-63-3
MF:C8H9N5O2
MW:207.189360380173
CID:6141415
PubChem ID:165607724
Update Time:2025-10-29

1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine Chemical and Physical Properties

Names and Identifiers

    • 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine
    • EN300-1633747
    • 2172033-63-3
    • Inchi: 1S/C8H9N5O2/c1-2-12-7-4-5(13(14)15)3-6(9)8(7)10-11-12/h3-4H,2,9H2,1H3
    • InChI Key: KFLHEEWHLHVHDC-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1C=C(C2=C(C=1)N(CC)N=N2)N)=O

Computed Properties

  • Exact Mass: 207.07562455g/mol
  • Monoisotopic Mass: 207.07562455g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 256
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 103Ų

1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine Pricemore >>

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Additional information on 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine

Comprehensive Overview of 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine (CAS No. 2172033-63-3)

1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine, identified by its CAS number 2172033-63-3, is a specialized organic compound that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the benzotriazole family, a class of heterocyclic compounds known for their versatile applications. The presence of both nitro and amine functional groups in its structure makes it a valuable intermediate for synthesizing more complex molecules. Researchers and industry professionals are increasingly interested in this compound due to its potential in developing novel drug candidates and functional materials.

One of the key reasons for the growing interest in 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine is its role in medicinal chemistry. The benzotriazole core is a common motif in many biologically active compounds, and the addition of the nitro and ethylamine groups enhances its reactivity and binding affinity. This makes it a promising scaffold for designing enzyme inhibitors and receptor modulators. Recent studies have explored its potential in targeting diseases such as cancer and infectious diseases, aligning with the current focus on precision medicine and targeted therapies.

In addition to its pharmaceutical applications, CAS 2172033-63-3 is also being investigated for its use in agrochemicals. The nitrobenzotriazole derivatives are known for their herbicidal and pesticidal properties, making them valuable in developing next-generation crop protection agents. With the increasing demand for sustainable agriculture and reduced environmental impact, this compound could play a pivotal role in formulating eco-friendly pesticides.

The synthesis and characterization of 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine involve advanced organic synthesis techniques, including nitration, alkylation, and amination reactions. These processes require precise control of reaction conditions to achieve high yields and purity. The compound's molecular structure has been elucidated using techniques such as NMR spectroscopy and mass spectrometry, ensuring its accurate identification and quality control.

Another area where 2172033-63-3 shows promise is in the development of functional materials. The benzotriazole derivatives are known for their optical and electronic properties, making them suitable for applications in organic electronics and photovoltaic devices. Researchers are exploring its potential in creating light-emitting diodes (LEDs) and sensors, which are critical components in modern technology.

From a commercial perspective, the demand for 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine is expected to rise as its applications expand. Suppliers and manufacturers are focusing on scaling up production while maintaining high standards of purity and safety. The compound is typically available in research-grade quantities, catering to the needs of academic and industrial laboratories.

In conclusion, 1-ethyl-6-nitro-1H-1,2,3-benzotriazol-4-amine (CAS 2172033-63-3) is a multifaceted compound with significant potential across various industries. Its unique chemical structure and functional groups make it a valuable asset in drug discovery, agrochemical development, and material science. As research continues to uncover new applications, this compound is poised to become a cornerstone in innovative scientific and industrial advancements.

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